Cas no 1211925-77-7 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate)
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate Chemical and Physical Properties
Names and Identifiers
-
- [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate
- Z17874273
- [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 2-[(4-hydroxyphenyl)diazenyl]benzoate
- EN300-26680694
- 1211925-77-7
- AKOS033590101
- [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate
-
- Inchi: 1S/C23H24N4O4/c1-27(23(16-24)13-5-2-6-14-23)21(29)15-31-22(30)19-7-3-4-8-20(19)26-25-17-9-11-18(28)12-10-17/h3-4,7-12,28H,2,5-6,13-15H2,1H3/b26-25+
- InChI Key: LRQOVPHXQKPBOJ-OCEACIFDSA-N
- SMILES: O=C(COC(C1=CC=CC=C1/N=N/C1C=CC(=CC=1)O)=O)N(C)C1(C#N)CCCCC1
Computed Properties
- Exact Mass: 420.17975526g/mol
- Monoisotopic Mass: 420.17975526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 115Ų
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26680694-0.05g |
[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate |
1211925-77-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate
Comprehensive Overview of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate (CAS No. 1211925-77-7)
The compound [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate (CAS No. 1211925-77-7) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a cyanocyclohexyl moiety, a methylcarbamoyl unit, and a diazenyl linkage connected to a hydroxyphenyl group. These features make it a subject of interest in pharmaceutical and materials science research, particularly in the development of novel dyes, photosensitizers, and bioactive agents.
In recent years, the demand for high-performance organic compounds has surged, driven by advancements in drug discovery and functional materials. Researchers are increasingly focusing on molecules like CAS No. 1211925-77-7 due to their potential applications in targeted therapy and molecular imaging. The compound's azo dye component, for instance, is being explored for its light-absorbing properties, which could be harnessed in solar cells or photodynamic therapy.
The synthesis of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate involves multi-step organic reactions, including condensation, esterification, and diazo coupling. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize the compound, confirming its structural integrity and suitability for further applications.
From a pharmacological perspective, the cyanocyclohexyl and hydroxyphenyl groups in CAS No. 1211925-77-7 suggest potential interactions with biological targets. Preliminary studies indicate that derivatives of this compound may exhibit enzyme inhibitory or receptor-modulating activities, though extensive in vitro and in vivo testing is needed to validate these hypotheses. The compound's lipophilicity and molecular weight also make it a candidate for drug delivery systems.
In the context of sustainability and green chemistry, researchers are investigating eco-friendly synthesis routes for azo-based compounds like 1211925-77-7. Innovations such as catalytic methods and solvent-free reactions are being explored to reduce environmental impact. This aligns with global trends toward sustainable manufacturing and the reduction of hazardous byproducts in chemical production.
For those seeking technical data or supplier information on [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate, reputable chemical databases and specialty chemical vendors are primary resources. The compound's CAS registry number (1211925-77-7) serves as a unique identifier, facilitating accurate searches across scientific literature and commercial catalogs.
In summary, CAS No. 1211925-77-7 represents a versatile compound with promising applications in biomedical research and advanced materials. Its complex structure and functional diversity underscore the importance of continued exploration to unlock its full potential. As the scientific community prioritizes innovation and sustainability, compounds like this will likely play a pivotal role in shaping future technologies.
1211925-77-7 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[2-(4-hydroxyphenyl)diazen-1-yl]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)